6-chloro-N-(cyclopropylmethyl)pyrimidin-4-amine
Cat. No. B1464070
M. Wt: 183.64 g/mol
InChI Key: VPIMWLVERLEMPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680091B2
Procedure details
In a microwave reaction vessel, slurry 4,6-dichloropyrimidine (540 mg, 3.6 mmol), cyclopropylmethylamine (2800 L, 3.24 mmol), and diisopropylethylamine (1.25 mL, 7.2 mmol) in iso-propanol (3 mL). Irradiate in microwave (300 watts) at 140° C. for 40 min. Cool to room temperature and concentrate in vacuo. Purify by chromatography on silica gel (40 g) eluting with hexane/EtOAc (9:1 to 3:1 over 30 min; 40 mL/min) to obtain the desired intermediate (567 mg, 86%) as an off-white solid. MS (ES+) m/z: 184 (M+H)+.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[CH:4][N:3]=1.[CH:9]1([CH2:12][NH2:13])[CH2:11][CH2:10]1.C(N(C(C)C)CC)(C)C>C(O)(C)C>[Cl:8][C:6]1[N:5]=[CH:4][N:3]=[C:2]([NH:13][CH2:12][CH:9]2[CH2:11][CH2:10]2)[CH:7]=1
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Inputs
Step One
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Name
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Quantity
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540 mg
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Type
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reactant
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Smiles
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ClC1=NC=NC(=C1)Cl
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Name
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Quantity
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2800 L
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Type
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reactant
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Smiles
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C1(CC1)CN
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Name
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Quantity
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1.25 mL
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Irradiate in microwave (300 watts) at 140° C. for 40 min
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Duration
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40 min
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrate in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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Purify by chromatography on silica gel (40 g)
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WASH
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Type
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WASH
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Details
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eluting with hexane/EtOAc (9:1 to 3:1 over 30 min; 40 mL/min)
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Duration
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30 min
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC(=NC=N1)NCC1CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 567 mg | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
